Cas no 7226-82-6 (Methyl 2-hydroxy-4-phenylbutanoate)

• Product Name: Methyl 2-hydroxy-4-phenylbutanoate
• CAS No: 7226-82-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 544207
• Update Time: 2023-08-03

Methyl 2-hydroxy-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-hydroxy-, methyl ester
• methyl 2-hydroxy-4-phenylbutanoate
• (RS)-2-hydroxy-4-phenylbutanoic acid methyl ester
• 2-Hydroxy-4-phenylbutyric acid methyl ester
• 2-hydroxy-4-phenyl-butyric acid methyl ester
• Methyl 2-hydroxy-4-phenylbutanoate

• Inchi： 1S/C11H14O3/c1-14-11(13)10(12)8-7-9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3
• InChI Key： VBYOZNMHXQWSJY-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Topological Polar Surface Area: 46.5